Cas no 1227489-89-5 (2-chloro-6-fluoropyridine-4-carbaldehyde)

• Product Name: 2-chloro-6-fluoropyridine-4-carbaldehyde
• CAS No: 1227489-89-5
• MF: C₆H₃ClFNO
• MW: 159.545523881912
• CID: 2618099
• PubChem ID: 72212810
• Update Time: 2025-05-20

2-chloro-6-fluoropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoropyridine-4-carbaldehyde
• 1227489-89-5
• AB70951
• 2-CHLORO-6-FLUOROISONICOTINALDEHYDE

• Inchi： 1S/C6H3ClFNO/c7-5-1-4(3-10)2-6(8)9-5/h1-3H
• InChI Key： DXPVCOIRZKTDAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(N=1)F

Computed Properties

• Exact Mass: 158.9887196g/mol
• Monoisotopic Mass: 158.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-chloro-6-fluoropyridine-4-carbaldehyde

Recent Advances in the Application of 2-Chloro-6-fluoropyridine-4-carbaldehyde (CAS: 1227489-89-5) in Chemical Biology and Pharmaceutical Research

2-Chloro-6-fluoropyridine-4-carbaldehyde (CAS: 1227489-89-5) is a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the fields of medicinal chemistry and chemical biology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the key areas of interest is the use of 2-chloro-6-fluoropyridine-4-carbaldehyde as a building block for the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of pyridine-based inhibitors targeting kinase enzymes. The study reported that derivatives synthesized from this aldehyde exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. This underscores the compound's potential in oncology drug discovery.

In addition to its role in kinase inhibitor development, recent research has explored the use of 2-chloro-6-fluoropyridine-4-carbaldehyde in the synthesis of antimicrobial agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described a series of novel Schiff base derivatives prepared from this aldehyde, which showed promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the electron-withdrawing effects of the chloro and fluoro substituents, which enhance the compounds' ability to interact with bacterial targets.

From a synthetic chemistry perspective, advances in the modification of 2-chloro-6-fluoropyridine-4-carbaldehyde have been reported. A recent Organic Process Research & Development article detailed an improved catalytic system for the selective reduction of the aldehyde group while preserving the halogen substituents. This development is particularly significant for the scalable production of pharmaceutical intermediates derived from this compound.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Computational studies published in early 2024 have provided insights into the molecular interactions of 2-chloro-6-fluoropyridine-4-carbaldehyde derivatives with biological targets, aiding in the rational design of more potent and selective drug candidates. These studies have revealed important structure-activity relationships that are guiding current medicinal chemistry efforts.

Looking forward, researchers are exploring the potential of 2-chloro-6-fluoropyridine-4-carbaldehyde in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its unique chemical properties make it particularly suitable for these applications, as evidenced by preliminary results presented at recent scientific conferences. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and drug discovery for the foreseeable future.